Cas no 50590-05-1 (O-(3,5-dimethyl-4-nitrophenyl) O,O-dimethyl thiophosphate)

• Product Name: O-(3,5-dimethyl-4-nitrophenyl) O,O-dimethyl thiophosphate
• CAS No: 50590-05-1
• MF: C₁₀H₁₄NO₅PS
• MW: 291.260622501373
• CID: 1568200
• PubChem ID: 3039450
• Update Time: 2025-04-21

O-(3,5-dimethyl-4-nitrophenyl) O,O-dimethyl thiophosphate Chemical and Physical Properties

Names and Identifiers

• O-(3,5-dimethyl-4-nitrophenyl) O,O-dimethyl thiophosphate
• O-(3,5-dimethyl-4-nitrophenyl) O,O-dimethyl phosphorothioate
• phosphorothioic acid, O-(3,5-dimethyl-4-nitrophenyl) O,O-dimethyl ester
• (3,5-dimethyl-4-nitrophenoxy)-dimethoxy-sulfanylidene-λ⁵-phosphane
• Phosphorothioic acid, O,O-dimethyl O-(3,5-dimethyl-4-nitrophenyl) ester
• O,O-Dimethyl O-(3,5-dimethyl-4-nitrophenyl)phosphorothioate
• DTXSID70198625
• BRN 1994675
• 50590-05-1
• CHEMBL158826

• Inchi： 1S/C10H14NO5PS/c1-7-5-9(16-17(18,14-3)15-4)6-8(2)10(7)11(12)13/h5-6H,1-4H3
• InChI Key： SEWMINUMBBPFPX-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=C(C)C(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.03312
• Monoisotopic Mass: 291.03303072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 70.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates